(E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C24H22N2O4S/c1-3-9-28-20-7-5-16(11-22(20)27-4-2)10-18(13-25)24-26-19(14-31-24)17-6-8-21-23(12-17)30-15-29-21/h5-8,10-12,14H,3-4,9,15H2,1-2H3/b18-10+
• InChI Key: NPAMHLCANMSDDR-VCHYOVAHSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC4=C(C=C3)OCO4)OCC
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC4=C(C=C3)OCO4)OCC
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol
• CAS No.: 1021262-30-5

Description

The compound (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)acrylonitrile is a structurally complex acrylonitrile derivative featuring a thiazole core substituted with a benzo[d][1,3]dioxol moiety at the 4-position and an acrylonitrile group at the 2-position.

Synthesis of analogous acrylonitriles typically involves condensation reactions between 2-(benzothiazol-2-yl)acetonitrile and aromatic aldehydes under mild conditions, utilizing ethanol as a solvent and triethylamine as a catalyst . This method yields high-purity products suitable for crystallographic studies, as demonstrated in related compounds . The benzo[d][1,3]dioxol group, a key structural feature, is associated with enhanced bioactivity, particularly in anti-cancer agents, due to its electron-rich aromatic system and metabolic stability .

Biological Activity

The compound (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)acrylonitrile is a complex organic molecule characterized by its unique structural features, which include a thiazole ring, a benzo[d][1,3]dioxole moiety, and an acrylonitrile functional group. This structural arrangement suggests potential for diverse biological activities, making it a candidate for further investigation in medicinal chemistry.

Structural Characteristics

The compound features several key structural components:

• Thiazole Ring : Known for its biological significance, thiazole derivatives often exhibit antimicrobial and anticancer activities.
• Benzo[d][1,3]dioxole Moiety : This structure is associated with anti-inflammatory and antioxidant properties.
• Acrylonitrile Group : This functional group can participate in various chemical reactions and is linked to several biological activities.

Predicted Biological Activities

Based on its structure, the compound is predicted to exhibit a range of pharmacological activities. Similar compounds have shown:

• Antimicrobial Activity : Compounds with thiazole and benzo[d][1,3]dioxole structures have demonstrated significant antibacterial and antifungal effects in vitro.
• Anticancer Properties : The presence of the acrylonitrile moiety suggests potential antiproliferative effects against various cancer cell lines.

Case Studies and Research Findings

• Antimicrobial Activity :
  • A study on thiazole derivatives indicated that compounds similar to the target compound displayed effective antimicrobial properties against various bacterial strains. The minimal inhibitory concentration (MIC) values were reported as low as 50 μg/mL for some derivatives .
• Anticancer Potential :
  • Research has shown that thiazole-containing compounds can inhibit the growth of cancer cells. For instance, derivatives were evaluated against human breast cancer (MDA-MB-231) and liver cancer (HepG2) cell lines, demonstrating significant antiproliferative activity with IC50 values ranging from 6.46 to 6.56 μM .
• Mechanism of Action :
  • Interaction studies revealed that similar compounds could inhibit specific enzymes involved in cancer progression and bacterial cell wall synthesis. For example, some thiazolidinone derivatives effectively inhibited MurB enzyme activity in E. coli, highlighting their potential as antibacterial agents .

Table of Biological Activities

Compound Class	Structural Features	Biological Activity
Thiazole Derivatives	Thiazole ring + various substituents	Antimicrobial, Anticancer
Benzodioxole Analogues	Benzodioxole + diverse functional groups	Anti-inflammatory, Antioxidant
Acrylonitrile Compounds	Acrylonitrile group + aromatic systems	Antiproliferative

Comparison with Similar Compounds

Structural Analogues

The target compound shares structural motifs with several acrylonitrile derivatives, differing primarily in substituent patterns:

Compound Name/ID	Thiazole Substituent	Aryl Substituent	Benzo[d][1,3]dioxol	Key Functional Groups	References
Target Compound	4-(Benzo[d][1,3]dioxol-5-yl)	3-ethoxy-4-propoxyphenyl	Yes	Ethoxy, propoxy, acrylonitrile
(Z)-2-(Benzo[d][1,3]dioxol-5-yl)-2-phenylacrylonitrile (3a–3e)	Phenyl	Benzo[d][1,3]dioxol-5-yl	Yes	Phenyl, acrylonitrile
(E)-3-(2-fluoro-5-nitroanilino)-2-(4-phenylthiazol-2-yl)acrylonitrile	4-Phenylthiazol-2-yl	2-fluoro-5-nitroanilino	No	Fluoro, nitro, acrylonitrile
(E)-3-(1,3-benzodioxol-5-ylamino)-2-[4-(3,4-dichlorophenyl)thiazol-2-yl]acrylonitrile	4-(3,4-Dichlorophenyl)thiazol	1,3-benzodioxol-5-ylamino	Yes	Dichlorophenyl, amino

Key Observations :

• Planarity and Conformation : Compounds with benzo[d][1,3]dioxol groups (e.g., target compound and ) exhibit near-planar conformations, favoring π-π stacking interactions in biological targets. In contrast, derivatives with perpendicular fluorophenyl groups (e.g., ) show reduced planarity, which may limit binding affinity .

Physicochemical and Electronic Properties

• Electrostatic Potential: The acrylonitrile group’s electron-withdrawing nature polarizes the molecule, enhancing reactivity toward nucleophilic targets. Computational analyses using Multiwfn reveal localized negative charges on the nitrile group and positive charges on the thiazole sulfur.
• Lipophilicity : The 3-ethoxy-4-propoxyphenyl substituent increases logP compared to chlorophenyl or fluorophenyl analogues, suggesting improved blood-brain barrier penetration .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)acrylonitrile, and how do reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves multi-step reactions, starting with the formation of the thiazole ring via α-haloketone and thiourea condensation, followed by acrylonitrile coupling. Key steps include:

• Thiazole Formation : Use Pd or Ni catalysts (e.g., Pd(PPh₃)₄) in DMF at 80–100°C for 12–24 hours to achieve >70% yield .
• Acrylonitrile Coupling : Employ Knoevenagel condensation with piperidine as a base in ethanol under reflux (24–48 hours). Monitoring via TLC (silica gel, hexane/EtOAc 7:3) ensures intermediate purity .
• Purification : Column chromatography (silica gel, gradient elution) and recrystallization from heptane/EtOAc improve final purity (>95%) .

Q. How can researchers confirm the stereochemistry and structural integrity of this compound post-synthesis?

• Methodological Answer : Use a combination of:

• 1H/13C NMR : Key signals include the acrylonitrile double bond (δ 7.8–8.2 ppm for E-isomer) and benzo[d][1,3]dioxole protons (δ 6.0–6.5 ppm) .
• X-ray Crystallography : Resolves spatial arrangement (e.g., bond angles between thiazole and acrylonitrile moieties) .
• HPLC-MS : Validates molecular weight (MW ~467.5 g/mol) and purity (retention time ~12.5 min, C18 column, acetonitrile/water 70:30) .

Q. What preliminary biological targets are hypothesized for this compound, and how can they be validated experimentally?

• Methodological Answer : The thiazole and benzo[d][1,3]dioxole groups suggest kinase or protease inhibition. Validation strategies:

• In Vitro Enzyme Assays : Test against COX-2 or EGFR kinases at 1–10 µM concentrations using fluorescence-based activity assays .
• Cellular Uptake Studies : Use fluorescent tagging (e.g., BODIPY derivatives) to track localization in cancer cell lines (e.g., HeLa) via confocal microscopy .

Advanced Research Questions

Q. How do substituents on the phenyl rings (e.g., ethoxy vs. propoxy) influence bioactivity and binding kinetics?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Studies : Compare IC₅₀ values against analogs (e.g., 3-methoxy-4-propoxyphenyl vs. 3-ethoxy-4-propoxyphenyl) in enzyme inhibition assays. Substituent bulkiness (ethoxy vs. propoxy) may alter binding pocket interactions .
• Molecular Dynamics Simulations : Model ligand-protein interactions (e.g., with EGFR) using AMBER or GROMACS to predict steric and electronic effects .

Q. What strategies resolve contradictions in synthetic yields reported across literature (e.g., 44% vs. 70%)?

• Methodological Answer :

• Catalyst Screening : Compare Pd(PPh₃)₄ (70% yield) vs. NiCl₂ (44% yield) in thiazole formation. Pd catalysts reduce side reactions (e.g., dehalogenation) .
• Solvent Optimization : Replace DMF with acetonitrile in Knoevenagel steps to minimize byproduct formation .

Q. How can computational methods predict metabolic stability and toxicity profiles for this compound?

• Methodological Answer :

• ADME Modeling : Use SwissADME to predict CYP450 metabolism (e.g., CYP3A4 oxidation of ethoxy groups) and bioavailability (>80% plasma protein binding) .
• Toxicity Prediction : Employ ProTox-II to identify potential hepatotoxicity (e.g., mitochondrial membrane disruption) .